Cas no 1145678-36-9 ((2S)-3-(3-bromo-4-hydroxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (2S)-3-(3-bromo-4-hydroxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1145678-36-9
• MF: C₂₄H₂₀BrNO₅
• MW: 482.323306083679
• MDL: MFCD30749916
• CID: 4572605
• PubChem ID: 71062115
• Update Time: 2025-06-14

(2S)-3-(3-bromo-4-hydroxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, 3-bromo-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• (2S)-3-(3-bromo-4-hydroxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

• MDL： MFCD30749916
• Inchi： 1S/C24H20BrNO5/c25-20-11-14(9-10-22(20)27)12-21(23(28)29)26-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21,27H,12-13H2,(H,26,30)(H,28,29)/t21-/m0/s1
• InChI Key： KPPHAEIHICCEBD-NRFANRHFSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(O)C(Br)=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-(3-bromo-4-hydroxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of (2S)-3-(3-bromo-4-hydroxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1145678-36-9)

The compound (2S)-3-(3-bromo-4-hydroxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by CAS No. 1145678-36-9, is a specialized amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated hydroxyphenyl moiety, makes it a valuable building block in solid-phase peptide synthesis (SPPS). Researchers and industry professionals are increasingly interested in this compound due to its role in developing therapeutic peptides and bioconjugates.

In recent years, the demand for Fmoc-protected amino acids like CAS 1145678-36-9 has surged, driven by advancements in drug discovery and biotechnology. This compound's bromine substituent offers unique reactivity for cross-coupling reactions, enabling the synthesis of complex peptide-based drugs. A growing trend in Google searches and AI-driven research queries highlights its relevance in targeted cancer therapies and neurodegenerative disease research, aligning with the broader interest in precision medicine.

The Fmoc group in (2S)-3-(3-bromo-4-hydroxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid ensures high stability during peptide chain elongation, while the hydroxyphenyl moiety provides a handle for further post-synthetic modifications. This dual functionality addresses common challenges in peptide chemistry, such as side-chain protection and selective deprotection. Laboratories focusing on high-throughput screening often prioritize this compound for its compatibility with automated synthesizers and green chemistry principles.

From a structural perspective, the chiral center at the 2-position of the propanoic acid chain ensures stereochemical purity, critical for biological activity. The 3-bromo-4-hydroxyphenyl group enhances solubility in polar solvents, facilitating reactions in aqueous environments. These properties make CAS 1145678-36-9 a preferred choice for developing peptide vaccines and diagnostic probes, topics frequently searched in academic databases and patent filings.

Emerging applications of this compound include its use in antibody-drug conjugates (ADCs), where the bromine atom serves as a click chemistry handle for site-specific labeling. This aligns with the industry shift toward next-generation biotherapeutics, a hot topic in biopharmaceutical forums. Additionally, its fluorescence-quenching properties (due to the Fmoc group) are exploited in proteomics studies, answering researcher queries about real-time reaction monitoring techniques.

Quality control of (2S)-3-(3-bromo-4-hydroxyphenyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid typically involves HPLC and mass spectrometry to verify purity (>98%) and enantiomeric excess. Suppliers emphasizing GMP-grade production cater to the pharmaceutical sector's stringent requirements, a key concern in SEO-optimized product pages. The compound's storage conditions (usually -20°C under argon) and shelf life are also among the top searched technical parameters by end-users.

In conclusion, CAS 1145678-36-9 represents a versatile tool bridging organic chemistry and life sciences. Its design addresses contemporary needs in peptide engineering, from structure-activity relationship (SAR) studies to industrial-scale production. As scientific communities explore sustainable synthesis routes and AI-assisted molecular design, this compound's synthetic flexibility positions it as a future-proof asset in biomedical innovation.